Cas no 35864-81-4 (15(R)-Carboprost)

• Product Name: 15(R)-Carboprost
• CAS No: 35864-81-4
• MF: C₂₁H₃₆O₅
• MW: 368.50754737854
• CID: 295931
• Update Time: 2025-06-14

15(R)-Carboprost Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-15-methyl-, (5Z,9a,11a,13E,15R)-
• 15(R)-15-methyl Prostaglandin F2α
• 15(R)-Carboprost
• 15(R)-MethylprostaglandinF2a
• ONO 373
• KJ0LQC3LV9
• 15(R)-Methyl prostaglandin F2alpha
• (R)-Carboprost
• 15-Epicarboprost
• 15-Epicarboprost [USP]
• 15(R)-Methylprostaglandin F2
• A
• 1207AH
• LMFA03010121
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-3-methyloct-1-enyl]cyclop
• 15-methyl-15R-PGF2alpha

• Inchi： 1S/C21H36O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-19,22-23,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,18+,19-,21-/m1/s1
• InChI Key： DLJKPYFALUEJCK-KKIXJVLHSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@@](C)(CCCCC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 368.25638
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 473
• XLogP3: 2.9
• Topological Polar Surface Area: 98

Experimental Properties

• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 15(R)-Carboprost

Recent Advances in the Study of 15(R)-Carboprost (CAS: 35864-81-4) and Its Therapeutic Applications

The compound 15(R)-Carboprost (CAS: 35864-81-4), a synthetic prostaglandin analog, has garnered significant attention in recent years due to its therapeutic potential in various medical conditions. This research briefing synthesizes the latest findings on its pharmacological properties, mechanisms of action, and clinical applications, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical fields.

Recent studies have elucidated the unique structural and functional characteristics of 15(R)-Carboprost, which distinguish it from other prostaglandin analogs. Its stereochemistry at the 15-position confers enhanced stability and specificity in binding to prostaglandin receptors, particularly the FP receptor. This specificity is crucial for its applications in obstetrics and gynecology, where it is primarily used to induce labor and manage postpartum hemorrhage.

In vitro and in vivo experiments have demonstrated that 15(R)-Carboprost exhibits potent uterotonic effects, making it a valuable tool in clinical settings. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in reducing blood loss during cesarean sections, with a statistically significant decrease in hemorrhage cases compared to traditional treatments. The study also noted a favorable safety profile, with minimal adverse effects reported.

Beyond its obstetric applications, emerging research suggests potential roles for 15(R)-Carboprost in other therapeutic areas. For instance, preclinical trials have explored its anti-inflammatory properties in models of chronic inflammatory diseases. A recent Nature Communications article reported that 15(R)-Carboprost modulates macrophage polarization, reducing pro-inflammatory cytokine production and promoting tissue repair in murine models of colitis.

The synthesis and large-scale production of 15(R)-Carboprost have also seen advancements. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in manufacturing. A 2024 patent application detailed an optimized enzymatic process that reduces byproduct formation, enhancing the compound's suitability for pharmaceutical use.

Despite these promising developments, challenges remain. Variability in patient response and the need for precise dosing regimens are areas requiring further investigation. Ongoing clinical trials aim to establish standardized protocols and expand the therapeutic indications for 15(R)-Carboprost. Researchers are particularly interested in its potential synergies with other drugs, which could unlock new treatment paradigms.

In conclusion, 15(R)-Carboprost (CAS: 35864-81-4) represents a significant advancement in prostaglandin-based therapeutics. Its unique pharmacological profile and expanding clinical applications underscore its importance in modern medicine. Future research should focus on optimizing its use, exploring novel indications, and addressing current limitations to fully realize its therapeutic potential.